Cas no 1806252-94-7 (2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid)

2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid is a versatile halogenated pyridine derivative with significant utility in synthetic organic chemistry. Its structure features reactive bromomethyl and iodo substituents, enabling selective functionalization through cross-coupling or nucleophilic substitution reactions. The trifluoromethoxy group enhances electron-withdrawing properties, making it valuable for modifying electronic characteristics in pharmaceutical and agrochemical intermediates. The acetic acid moiety further allows for derivatization or conjugation, broadening its applicability in scaffold diversification. This compound is particularly useful in the synthesis of complex heterocycles and bioactive molecules, offering precise control over molecular architecture. Its high purity and stability under standard conditions ensure reliable performance in demanding synthetic applications.

2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid structure

1806252-94-7 structure

Product Name:2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid

CAS No:1806252-94-7

MF:C₉H₆BrF₃INO₃

MW:439.952524662018

CID:4835403

Update Time:2025-05-24

2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid
- Inchi： 1S/C9H6BrF3INO3/c10-2-5-8(14)4(1-7(16)17)6(3-15-5)18-9(11,12)13/h3H,1-2H2,(H,16,17)
- InChI Key： JUDOLMKSPKTOQQ-UHFFFAOYSA-N
- SMILES： IC1C(CBr)=NC=C(C=1CC(=O)O)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 305
XLogP3: 2.7
Topological Polar Surface Area: 59.4

2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029091663-1g	2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid	1806252-94-7	97%	1g	$1,564.50	2022-03-31

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Additional information on 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid

Comprehensive Overview of 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806252-94-7)

The compound 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806252-94-7) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl, iodo, and trifluoromethoxy functional groups, make it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its applicability in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for halogenated pyridine derivatives has surged, driven by their role in creating bioactive molecules. The presence of both bromine and iodine in this compound allows for selective cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. Additionally, the trifluoromethoxy group enhances the compound's metabolic stability, a property highly sought after in medicinal chemistry.

One of the most frequently asked questions in scientific forums is: "What are the synthetic applications of 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid?" This compound serves as a key building block for constructing heterocyclic frameworks, which are prevalent in FDA-approved drugs. Its reactivity profile enables the introduction of diverse substituents, making it invaluable for structure-activity relationship (SAR) studies.

Another trending topic is the green chemistry approach to synthesizing such halogenated compounds. Researchers are exploring catalytic methods to minimize waste and improve atom economy during the production of 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid. Innovations in flow chemistry and photoredox catalysis are also being investigated to enhance scalability and sustainability.

The compound's physicochemical properties, such as solubility and lipophilicity, are critical for its performance in biological systems. Studies indicate that the trifluoromethoxy moiety significantly influences these parameters, often leading to improved bioavailability. This has sparked interest in its use for central nervous system (CNS) targeting drugs, where blood-brain barrier penetration is essential.

From an industrial perspective, the scalability of 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid is a common concern. Manufacturers are optimizing large-scale synthesis protocols to ensure consistent purity and yield. Advanced analytical techniques, such as HPLC and NMR, are employed to monitor quality, addressing the growing need for high-precision intermediates in drug development.

In summary, 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806252-94-7) is a multifaceted compound with broad applications in life sciences. Its unique structural attributes and reactivity make it a cornerstone in the synthesis of innovative therapeutics and agrochemicals. As research progresses, this compound is expected to play an even greater role in addressing global health and agricultural challenges.